Cas no 1401667-47-7 ([(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester)

• Product Name: [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester
• CAS No: 1401667-47-7
• MF: C₁₆H₂₉N₃O₃
• MW: 311.419764280319
• CID: 2159588
• Update Time: 2025-10-28

[(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(R)-1-((s)-2-amino-propionyl)-piperidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester
• AM97821
• [(R)-1-((S)-2-aminopropanyl)piperidin-3-yl]cyclopropylcarbamic acid tert-butyl ester
• [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester

• Inchi： 1S/C16H29N3O3/c1-11(17)14(20)18-9-5-6-13(10-18)19(12-7-8-12)15(21)22-16(2,3)4/h11-13H,5-10,17H2,1-4H3/t11-,13+/m0/s1
• InChI Key： IYJLJQXADNBWRC-WCQYABFASA-N
• SMILES： O(C(C)(C)C)C(N([C@H]1CN(C([C@H](C)N)=O)CCC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 429
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester

Introduction to [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1401667-47-7)

Compound with the CAS number 1401667-47-7 and the product name [(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups within its molecular structure makes it a promising candidate for further investigation, particularly in the design of novel therapeutic agents.

The< strong>piperidin moiety, a key component of this compound, is widely recognized for its role in enhancing the bioavailability and pharmacological activity of various pharmaceuticals. The presence of both< strong>(R)- and< strong>(S)-configured stereocenters in the molecule underscores its chiral nature, which is crucial for determining its biological efficacy and selectivity. This stereochemical complexity is often exploited in medicinal chemistry to optimize drug-like properties such as solubility, metabolic stability, and target interaction.

In recent years, there has been a growing interest in the development of< strong>cyclopropyl-containing compounds due to their unique pharmacokinetic profiles and improved binding affinities to biological targets. The incorporation of a cyclopropyl group into the molecular framework of this compound not only contributes to its structural diversity but also enhances its potential as a pharmacophore. Such structural features are often associated with enhanced binding interactions at the molecular level, making this compound a valuable asset in drug discovery efforts.

The tert-butyl ester functionality present in the compound's structure serves multiple purposes. It acts as a protecting group for the carboxylic acid moiety, preventing unwanted side reactions during synthetic processes. Additionally, the tert-butyl ester group can be readily converted into other functional groups under specific reaction conditions, providing flexibility in further chemical modifications. This adaptability makes it an attractive intermediate for synthesizing more complex derivatives with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The< strong>[(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester has been subjected to virtual screening and docking studies to identify potential binding interactions with target proteins. These studies have revealed promising results, suggesting that this compound may exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of chiral auxiliaries and asymmetric catalysis plays a pivotal role in achieving the desired stereoselectivity. The synthesis process also highlights the importance of green chemistry principles, with an emphasis on minimizing waste and utilizing sustainable methodologies.

In conclusion, the< strong>[(R)-1-((S)-2-Amino-propionyl)-piperidin-3-yl]-cyclopropyl-carbamic acid tert-butyl ester (CAS No. 1401667-47-7) represents a significant contribution to the field of pharmaceutical chemistry. Its complex structural features, including the presence of piperidin, cyclopropyl, and chiral centers, make it a promising candidate for further investigation in drug development. The compound's potential applications in medicinal chemistry are further supported by recent computational studies that suggest favorable binding interactions with biological targets. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in the discovery and development of novel pharmaceutical agents.